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Compound of Interest

Compound Name: JHW007 hydrochloride

Cat. No.: B15287239

Get Quote

Researchers and drug development professionals require precise and immediate safety

information when handling chemical compounds. This guide provides essential safety and

logistical information for "JHW-007 hydrochloride," a designation that refers to two distinct

chemical entities. To ensure laboratory safety and proper handling, it is crucial to first identify

the correct compound by its CAS number. This document details the necessary personal

protective equipment (PPE), operational plans, and disposal procedures for both compounds.

Crucial Note on Chemical Identity: The designation "JHW-007" is used for both a cannabinoid

agonist and a dopamine uptake inhibitor. Verifying the CAS number of your specific compound

is the critical first step before undertaking any handling procedures.

Compound 1: JHW 007 - The Cannabinoid Agonist
This compound is identified as (2-methyl-1-pentyl-1H-indol-3-yl)-1-naphthalenyl-methanone. It

is a potent cannabinoid receptor agonist and is often supplied as a solution in methanol, which

introduces additional hazards.[1][2]
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Identifier Value

CAS Number 155471-10-6

Molecular Formula C₂₅H₂₅NO

| Primary Hazards | Highly flammable liquid and vapor, Toxic if swallowed, in contact with skin,

or if inhaled. Causes damage to the central nervous system and visual organs.[3] |

Personal Protective Equipment (PPE) Requirements
Proper PPE is mandatory to prevent exposure. The following table summarizes the required

equipment.

PPE Category Item Specifications

Hand Protection Chemical-resistant gloves Neoprene or nitrile rubber.

Eye/Face Protection
Safety glasses with side-

shields or goggles
Must be worn at all times.

Skin and Body Protection
Lab coat, long pants, and

closed-toe shoes

A flame-retardant lab coat is

recommended.

Respiratory Protection Respiratory protective device

Required. Use a NIOSH-

approved respirator with an

organic vapor cartridge.

Operational Plan: Step-by-Step Handling Protocol
Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Ensure an eyewash station and safety shower are readily accessible. Remove all potential

ignition sources from the vicinity.[3]

Handling the Compound:

Ground and bond containers when transferring material to prevent electrostatic discharge.

[3]
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Open and handle the receptacle with care to prevent the formation of aerosols.[3]

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

In Case of Exposure:

General: Immediately remove any clothing soiled by the product.[3]

Inhalation: Move the individual to fresh air. If breathing is irregular or stops, provide

artificial respiration. Seek immediate medical attention.[3]

Skin Contact: Wash thoroughly with soap and water.

Eye Contact: Rinse cautiously with water for several minutes.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Disposal Plan
All waste must be treated as hazardous.

Containment: Collect all waste material, including empty containers and contaminated

absorbents, in a designated, labeled, and sealed container for hazardous waste.

Disposal: Dispose of contaminated material as waste according to federal, state, and local

regulations.[3] Do not allow the product to enter sewers or surface/ground water.[3]

Experimental Workflow for Handling JWH 007
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A step-by-step workflow for the safe handling of JWH 007.

Compound 2: JHW 007 Hydrochloride - The
Dopamine Uptake Inhibitor
This compound is identified as (3-endo)-3-[Bis(4-fluorophenyl)methoxy]-8-butyl-8-

azabicyclo[3.2.1]octane hydrochloride.[4] It is a high-affinity dopamine transporter (DAT)

inhibitor.[4]
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Chemical Identification:

Identifier Value

CAS Number 202645-74-7

Molecular Formula C₂₄H₂₉F₂NO·HCl

| Primary Hazards | May cause an allergic skin reaction. Avoid breathing dust.[5] |

Personal Protective Equipment (PPE) Requirements
Based on available safety data, the following PPE is recommended.

PPE Category Item Specifications

Hand Protection Protective gloves
Wear suitable gloves tested

according to EN 374.[6]

Eye/Face Protection
Safety glasses with side-

shields

Use safety goggles with side

protection.[6]

Skin and Body Protection
Lab coat, long pants, and

closed-toe shoes
Standard laboratory attire.

Respiratory Protection Dust mask/respirator
Required when dusts are

generated.[5]

Operational Plan: Step-by-Step Handling Protocol
Preparation: Ensure adequate ventilation in the work area. Avoid the formation and inhalation

of dust.[5][6]

Handling the Compound:

Avoid contact with skin and eyes.[6]

Do not ingest. If swallowed, seek immediate medical assistance.
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Wash hands thoroughly after handling.

Keep the container tightly closed and store it in a dry, cool place.

In Case of Exposure:

Skin Contact: Wash with plenty of water. If skin irritation or a rash occurs, get medical

advice.[5]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.

Inhalation: Move to fresh air.

Ingestion: Clean mouth with water and drink plenty of water afterwards.

Disposal Plan
Dispose of this material as hazardous waste.

Containment: Sweep up and shovel the material into suitable containers for disposal.[7]

Avoid generating dust.

Disposal: Dispose of contents/container in accordance with local, regional, national, and

international regulations.[5][6] Do not let the product enter drains.[5]

Logical Relationship for JHW 007 Hydrochloride Safety

Personal Protective Equipment Handling Procedures Disposal Protocol

Gloves Goggles LabCoat Respirator Ensure Ventilation Avoid Skin/Eye Contact Prevent Ingestion Wash Hands After Use Collect in Sealed Container Dispose as Hazardous Waste Prevent Entry to Drains

Safe Handling of
JHW 007 Hydrochloride

Requires Requires Requires Requires Involves Involves Involves Involves Mandates Mandates Mandates

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.sigmaaldrich.com/US/fr/sds/sigma/h8502?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAA1113606&productDescription=DOPAMINE+HYDROCHLRIDE+98.5%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/fr/sds/sigma/h8502?userType=undefined
https://www.carlroth.com/medias/SDB-2KE9-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzAxNzh8YXBwbGljYXRpb24vcGRmfGFHRmlMMmhrTnk4NU1qQTVPVEE1T1RZNE9USTJMMU5FUWw4eVMwVTVYMDFVWDBWT0xuQmtaZ3xlMzM4NTdiNTVjYWFkMjhlMDUyYzVjM2QxMGQxZmU0NmQxMjFhNmUxZWYyNzNkYjkzZmNhYjFiYzE5MTY2NDY4
https://www.sigmaaldrich.com/US/fr/sds/sigma/h8502?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15287239?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Key safety relationships for handling JHW 007 Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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